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Natural Sources and Quantitative Analysis

3,4,5-Tri-O-caffeoylquinic acid (TCQA) is a tricaffeoyl ester of quinic acid. The compound has been

identified in various plant species, with quantitative data available for some sources.

Table 1: Documented Natural Sources of TCQA

Source Plant
Plant
Part

Quantitative Presence Reference / Note

Lonicera japonica
(Japanese Honeysuckle)

Flower

Buds

Identified [1]

Sweet Potato (Ipomoea
batatas)

Leaves 0.04 - 0.19% Dry Weight (in 21 of

200 Mexican accessions)

[2] [3]

Sweet Potato (Ipomoea
batatas)

Leaves Isolated Extraction optimized

with ionic liquid [4]

Brazilian Propolis - Identified [5]

Parasenecio hastatus (L.) - Identified [5]
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Source Plant
Plant
Part

Quantitative Presence Reference / Note

Aconitum koreanum - Isolated [6]

Nymphoides peltata Roots Isolated [7]

Extraction and Isolation Protocols

Efficient extraction and isolation are critical for obtaining TCQA from natural matrices.

Conventional Solvent Extraction from Sweet Potato Leaves

This method uses methanol or water as a reference point for comparison with advanced techniques [4].

Procedure: Dried, crushed sweet potato leaves are added to methanol or water and stirred under
reflux for one hour. The solution is filtered, and the filtrate is evaporated under reduced pressure to

obtain a crude extract. The extract is then dissolved in a H₂O/MeOH (7:3 v/v) mixture and washed
with n-hexane to remove hydrophobic compounds.

Advanced Extraction Using Ionic Liquid

Ionic liquids can dramatically improve extraction yield compared to conventional solvents. The protocol

below using 1-butyl-3-methylimidazolium chloride ([C₄mim]Cl) resulted in a 6.5-fold increase in the yield

of 4,5-diCQA compared to methanol, and was also highly effective for TCQA [4].

Materials:
Ionic Liquid: 1-butyl-3-methylimidazolium chloride ([C₄mim]Cl)

Plant Material: Crushed sweet potato leaves
Procedure:

Mix crushed leaves with the extraction solvent [C₄mim]Cl/MeOH (3:1 w/w).
Stir the mixture for 1 hour at 100°C.

Add methanol to the solution and stir for an additional 30 seconds at room temperature.
Filter the mixture and evaporate the filtrate.

Dissolve the resulting extract in H₂O/MeOH (7:3 v/v) and wash with n-hexane.
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Isolation via Salting-Out:
Add the ionic liquid extract to a saturated sodium chloride (NaCl) solution.
Add an extraction solvent mixture such as EtOAc/MeOH/HCO₂H (100:20:1 v/v/v).

Collect the organic layer containing the CQAs by decantation. Repeat this process multiple
times to enhance recovery.

Isolation from Nymphoides peltata Roots

This protocol outlines a standard bioassay-guided fractionation approach [7].

Extraction: Dried, powdered roots (2.8 kg) are soaked in 100% methanol and ultrasonicated for 90

minutes at room temperature. This process is repeated twice. The combined extract is concentrated
and freeze-dried.

Fractionation: The methanol extract is suspended in water and sequentially partitioned with solvents
of increasing polarity: first with n-hexane, then with ethyl acetate (EtOAc), and finally with n-butanol

(n-BuOH). TCQA is typically found in the n-BuOH fraction.
Purification: The TCQA-rich fraction is further purified using chromatographic techniques, including

silica gel and Sephadex LH-20 column chromatography, followed by preparative HPLC.

Biological Activities and Experimental Models

TCQA exhibits a wide range of biological activities by modulating key cellular signaling pathways.

Table 2: Documented Biological Activities of TCQA

Biological Activity Experimental Model Key Findings / Proposed Mechanism Citation

Neurogenesis &
Cognitive
Enhancement

SAMP8 mice (aging/AD
model), Human Neural

Stem Cells (hNSCs)

Improved spatial learning/memory;
induced neuronal differentiation;

activated BMP signaling; increased ATP
production.

[8]

Hair Growth
Promotion

C3H mice, Human
Dermal Papilla (hDP)

cells

Activated Wnt/β-catenin pathway;
upregulated hair growth-associated

genes; induced anagen phase.

[9]
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Biological Activity Experimental Model Key Findings / Proposed Mechanism Citation

Hair Pigmentation
Promotion

C3H mice, Human
Melanocytes, B16F10

cells

Upregulated β-catenin, MITF, and
melanogenic enzymes (TYR, TYRP1,

DCT).

[10]

Anti-inflammatory Human Keratinocytes

(HaCaT), stimulated with
TNF-α

Suppressed production of IL-1β, IL-8,

CCL17, CCL27; inhibited ROS and
Akt/NF-κB pathways.

[6]

Anti-wrinkling /
Anti-photoaging

UVB-irradiated Human
Keratinocytes (HaCaT)

Activated Nrf2/HO-1 pathway; inhibited
MAPK/NF-κB/AP-1 signaling; reduced

MMP-1 synthesis.

[7]

HBV Replication
Facilitation

HepG2.2.15 & HepAD38

cells (HBV model)

Increased HBsAg, HBeAg, HBV DNA;

upregulated HBx; activated AKT/mTOR,
MAPK, NF-κB pathways. Note of
caution.

[1]

Multi-Target
Signaling

Transcriptomic Meta-

Analysis (6 in vitro/in vivo
models)

Predicted effects on adipocyte, heart,

vascular, and muscle tissues; strong
influence on cell cycle regulation.

[5]

Experimental Workflow for Biological Evaluation

The following diagram generalizes the key steps for evaluating TCQA's biological activity, from cell-based

models to mechanistic studies, as reflected across multiple studies.
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General workflow for evaluating TCQA bioactivity

Key Signaling Pathways Modulated by TCQA

TCQA exerts its diverse effects by interacting with multiple cellular signaling pathways. The following

diagram synthesizes these interactions as reported in the literature.
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TCQA modulates multiple signaling pathways with different effects

Important Research Considerations

Context-Dependent Effects: The biological outcome of TCQA treatment is highly context-dependent,
influenced by cell type, disease model, and signaling environment. For example, TCQA suppresses

the Akt/NF-κB pathway in inflammation [6] but activates it in HBV models [1].
Multi-Target Potential: As a natural polyphenol, TCQA likely has multiple molecular targets. A

transcriptomic meta-analysis suggests it influences pathways related to the cell cycle, differentiation,
and metabolism across various tissues [5].

Safety Note: Researchers should be aware of the unexpected pro-viral activity of TCQA observed
in hepatitis B virus models, where it enhanced viral replication and antigen production [1]. This finding

warrants careful evaluation for potential therapeutic applications, especially in individuals with HBV.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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